Cas no 1824538-03-5 (2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid)

• Product Name: 2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid
• CAS No: 1824538-03-5
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5869798
• PubChem ID: 115006640
• Update Time: 2025-10-29

2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1824538-03-5
• EN300-1846593
• 2-methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid
• 2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid

• Inchi： 1S/C14H18O2/c1-10(14(15)16)9-12-7-4-6-11-5-2-3-8-13(11)12/h4,6-7,10H,2-3,5,8-9H2,1H3,(H,15,16)
• InChI Key： ARVMBQJYIMSWIE-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1=CC=CC2CCCCC=21)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid

Introduction to 2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid (CAS No. 1824538-03-5)

2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid, with the CAS number 1824538-03-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of substituted propanoic acids and features a tetrahydronaphthalene moiety, which imparts distinct chemical and biological activities.

The molecular structure of 2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid is characterized by a cyclohexene ring fused to a benzene ring, forming a tetrahydronaphthalene core. The presence of the methyl group and the carboxylic acid functional group adds further complexity and reactivity to the molecule. This structure not only influences its physical properties but also plays a crucial role in its biological activity and potential therapeutic applications.

In the realm of pharmaceutical research, 2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid has been investigated for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions.

Beyond its pharmaceutical applications, 2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid has also shown promise in materials science. Its unique molecular structure makes it an attractive building block for the synthesis of advanced materials with tailored properties. Researchers at the University of California have explored the use of this compound as a precursor for the synthesis of conductive polymers and nanomaterials. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthetic accessibility of 2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid is another factor contributing to its widespread interest. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the palladium-catalyzed coupling reaction between 1-tetralone and an appropriate methyl-substituted propanoyl chloride. This approach not only yields high purity products but also allows for easy scale-up and cost-effective production.

In terms of safety and environmental impact, 2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid is generally considered safe when handled under standard laboratory conditions. However, as with any chemical compound, proper safety protocols should be followed to ensure safe handling and storage. The compound is not classified as a hazardous material under current regulations but should be stored in a cool, dry place away from incompatible substances.

The future prospects for 2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in various environments. These insights are invaluable for designing more effective drugs and materials based on this versatile molecule.

In conclusion, 2-Methyl-3-(5,6,7,8-tetrahydronaphthalen-1-yl)propanoic acid (CAS No. 1824538-03-5) is a multifaceted compound with a wide range of potential applications. Its unique structural features make it an attractive candidate for drug discovery and materials science research. As further studies are conducted and new synthetic methods are developed, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and technological innovation.